Cas no 1171398-38-1 (N-[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide)

N-[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with a 2,4-dichlorophenyl group and an acetamide moiety linked to a thiophene ring. This structure imparts potential biological activity, particularly in pharmaceutical and agrochemical applications, due to the synergistic effects of the dichlorophenyl and thiophene functionalities. The oxadiazole scaffold is known for its stability and versatility in medicinal chemistry, while the thiophene ring enhances electronic properties, making it suitable for further derivatization. The compound's well-defined molecular architecture allows for precise interactions in target binding studies, offering a promising candidate for research in drug discovery and development.
N-[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide structure
1171398-38-1 structure
Product Name:N-[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide
CAS No:1171398-38-1
MF:C14H9Cl2N3O2S
MW:354.211159467697
CID:5892254
PubChem ID:43976905
Update Time:2025-06-09

N-[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-Thiopheneacetamide, N-[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-
    • N-[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide
    • N-[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-2-thiophen-2-ylacetamide
    • F2518-1562
    • 1171398-38-1
    • AKOS024656518
    • N-(5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide
    • Inchi: 1S/C14H9Cl2N3O2S/c15-8-3-4-10(11(16)6-8)13-18-19-14(21-13)17-12(20)7-9-2-1-5-22-9/h1-6H,7H2,(H,17,19,20)
    • InChI Key: NHSHYYHBDMJKTQ-UHFFFAOYSA-N
    • SMILES: C1(CC(NC2=NN=C(C3=CC=C(Cl)C=C3Cl)O2)=O)SC=CC=1

Computed Properties

  • Exact Mass: 352.9792531g/mol
  • Monoisotopic Mass: 352.9792531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 96.3Ų

Experimental Properties

  • Density: 1.532±0.06 g/cm3(Predicted)
  • pka: 11.26±0.70(Predicted)

N-[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide Pricemore >>

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N-[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide Related Literature

Additional information on N-[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide

N-[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide (CAS No. 1171398-38-1): A Comprehensive Overview

N-[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide (CAS No. 1171398-38-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of oxadiazoles, which are known for their diverse pharmacological properties, including antimicrobial, antifungal, and anticancer activities.

The chemical structure of N-[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide is characterized by a central oxadiazole ring linked to a thiophene moiety and a dichlorophenyl group. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The dichlorophenyl group enhances lipophilicity, while the thiophene moiety contributes to the compound's overall stability and reactivity.

Recent studies have highlighted the potential of N-[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The researchers found that the compound effectively inhibited bacterial growth by disrupting cell wall synthesis and membrane integrity.

In addition to its antimicrobial properties, N-[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide has shown promise in cancer research. A 2020 study published in the European Journal of Medicinal Chemistry demonstrated that the compound exhibited significant cytotoxic effects on human breast cancer cells (MCF-7) and colon cancer cells (HCT-116). The mechanism of action was attributed to the induction of apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS).

The pharmacokinetic profile of N-[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide has also been investigated. A preclinical study conducted in 2019 evaluated the oral bioavailability and distribution of the compound in animal models. The results indicated that the compound was well-absorbed following oral administration and exhibited a favorable distribution to target tissues such as the liver and lungs. These findings suggest that N-[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide has potential as an orally active therapeutic agent.

The safety profile of N-[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide has been assessed through various toxicity studies. A comprehensive toxicity evaluation conducted in 2018 revealed that the compound was well-tolerated at therapeutic doses and did not exhibit significant cytotoxicity or genotoxicity in vitro or in vivo. These results support its potential for further clinical development.

In conclusion, N-[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-y\-l)acetamide (CAS No. 1171398\-38\-1) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in antimicrobial and anticancer therapies make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.

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